5-(chloromethyl)-1-cyclopropyl-1H-pyrazole hydrochloride
Overview
Description
5-(Chloromethyl)-1-cyclopropyl-1H-pyrazole hydrochloride, also known as 5-CMCPH, is a synthetic compound that has been used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 315.8 g/mol and a melting point of 142-144°C. 5-CMCPH is a derivative of pyrazole, a five-membered heterocyclic compound containing three nitrogen atoms, and is a type of cyclopropylmethylpyrazole.
Scientific Research Applications
5-(chloromethyl)-1-cyclopropyl-1H-pyrazole hydrochloride has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used to study the effects of cyclopropylmethylpyrazole on the activity of enzymes, such as cytochrome P450 and CYP2D6. It has also been used to study the effects of cyclopropylmethylpyrazole on the metabolism of drugs and other compounds. In addition, this compound has been used to study the effects of cyclopropylmethylpyrazole on the expression of genes and proteins.
Mechanism of Action
The mechanism of action of 5-(chloromethyl)-1-cyclopropyl-1H-pyrazole hydrochloride is not fully understood. However, it is believed that the compound binds to the active site of enzymes, such as cytochrome P450 and CYP2D6, and modulates their activity. This modulation can have a variety of effects on the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 and CYP2D6, which can lead to decreased metabolism of drugs and other compounds. In addition, this compound has been shown to modulate the expression of genes and proteins, which can lead to changes in cell function.
Advantages and Limitations for Lab Experiments
The use of 5-(chloromethyl)-1-cyclopropyl-1H-pyrazole hydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive compound, and its synthesis is relatively simple. In addition, this compound can be used to study a variety of biochemical and physiological effects, including the modulation of enzyme activity and gene and protein expression.
However, there are also some limitations to the use of this compound in laboratory experiments. The compound is not very soluble in water, and its solubility in other solvents is limited. In addition, the effects of this compound on biochemical and physiological processes are not fully understood, so it is difficult to predict the results of experiments using the compound.
Future Directions
There are several potential future directions for research on 5-(chloromethyl)-1-cyclopropyl-1H-pyrazole hydrochloride. One potential direction is to further study the effects of the compound on biochemical and physiological processes. This could include studying the effects of this compound on the activity of other enzymes, as well as the effects on gene and protein expression. In addition, further research could be conducted to study the effects of this compound on the metabolism of drugs and other compounds. Finally, research could be conducted to develop methods for increasing the solubility of this compound in various solvents, which would make it easier to use in laboratory experiments.
Synthesis Methods
5-(chloromethyl)-1-cyclopropyl-1H-pyrazole hydrochloride can be synthesized using a variety of methods, including the reaction of 5-chloro-1-cyclopropyl-1H-pyrazole with hydrogen chloride in an inert solvent. The reaction is typically carried out at room temperature and yields a product with a purity of over 99%.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(chloromethyl)-1-cyclopropyl-1H-pyrazole hydrochloride involves the reaction of cyclopropyl hydrazine with chloroacetaldehyde followed by hydrochloric acid treatment.", "Starting Materials": [ "Cyclopropyl hydrazine", "Chloroacetaldehyde", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Cyclopropyl hydrazine is reacted with chloroacetaldehyde in ethanol to form 5-(chloromethyl)-1-cyclopropyl-1H-pyrazole.", "Step 2: The resulting product is treated with hydrochloric acid to form 5-(chloromethyl)-1-cyclopropyl-1H-pyrazole hydrochloride.", "Step 3: The product is then purified using sodium hydroxide and ethanol." ] } | |
| 2758004-04-3 | |
Molecular Formula |
C7H10Cl2N2 |
Molecular Weight |
193.1 |
Purity |
95 |
Origin of Product |
United States |
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